Cas no 906514-05-4 (4-Hydroxy-1-methylpiperidin-2-one)

• Product Name: 4-Hydroxy-1-methylpiperidin-2-one
• CAS No: 906514-05-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 6256247
• PubChem ID: 334670
• Update Time: 2025-06-13

4-Hydroxy-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• NSC-340537
• 4-hydroxy-1-methylpiperidin-2-one
• EN300-7278328
• 906514-05-4
• SCHEMBL14431371
• NSC340537
• 4-Hydroxy-1-methylpiperidin-2-one

• Inchi： 1S/C6H11NO2/c1-7-3-2-5(8)4-6(7)9/h5,8H,2-4H2,1H3
• InChI Key： ZANYYWKAKZBZII-UHFFFAOYSA-N
• SMILES： OC1CC(N(C)CC1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 4-Hydroxy-1-methylpiperidin-2-one

Comprehensive Overview of 4-Hydroxy-1-methylpiperidin-2-one (CAS No. 906514-05-4): Properties, Applications, and Industry Insights

4-Hydroxy-1-methylpiperidin-2-one (CAS No. 906514-05-4) is a specialized organic compound belonging to the class of piperidine derivatives, which are widely recognized for their versatility in pharmaceutical and chemical research. This compound features a unique structural framework combining a hydroxyl group and a methyl-substituted piperidinone ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₆H₁₁NO₂, and precise stereochemistry contribute to its reactivity and functional utility.

In recent years, the demand for piperidine-based compounds has surged due to their role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "4-Hydroxy-1-methylpiperidin-2-one synthesis" or "CAS 906514-05-4 applications," reflecting growing interest in its synthetic pathways and industrial uses. The compound’s chiral center and hydrogen-bonding capacity further enhance its relevance in asymmetric catalysis and biologically active molecule design.

From a physicochemical perspective, 4-Hydroxy-1-methylpiperidin-2-one exhibits moderate solubility in polar solvents like water and ethanol, which is critical for its handling in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and stability. These properties align with the broader trend of optimizing green chemistry processes, as industries seek eco-friendly alternatives for heterocyclic compound production.

The compound’s applications extend to agrochemicals and material science, where its structural motifs are leveraged to develop novel polymer additives and corrosion inhibitors. Notably, its potential in cosmetic formulations as a stabilizer or pH adjuster has also been explored, addressing the rising demand for sustainable personal care ingredients. Discussions around "906514-05-4 safety data" and "4-Hydroxy-1-methylpiperidin-2-one price" highlight its commercial viability and regulatory compliance.

Innovations in catalytic hydrogenation and microwave-assisted synthesis have streamlined the production of 4-Hydroxy-1-methylpiperidin-2-one, reducing energy consumption and waste generation. Such advancements resonate with the global push toward carbon-neutral manufacturing, a topic frequently queried in academic and industrial forums. Furthermore, the compound’s role in peptide mimetics and prodrug development underscores its importance in modern medicinal chemistry.

To ensure optimal performance in end-use applications, storage recommendations for CAS 906514-05-4 include protection from moisture and prolonged exposure to light. Suppliers often provide technical datasheets detailing its spectral data and handling precautions, which are essential for researchers and manufacturers alike. As the scientific community continues to investigate nitrogen-containing heterocycles, this compound remains a focal point for innovation.

In summary, 4-Hydroxy-1-methylpiperidin-2-one (CAS No. 906514-05-4) exemplifies the intersection of structural complexity and practical utility in organic chemistry. Its multifaceted applications—from pharmaceuticals to sustainable materials—position it as a compound of enduring significance. Future research may explore its biodegradability and scalable production methods, aligning with evolving environmental and industrial standards.